Cas no 645388-71-2 (Proline, 5-oxo-, compd. with 1-tetradecanamine (1:1))

• Product Name: Proline, 5-oxo-, compd. with 1-tetradecanamine (1:1)
• CAS No: 645388-71-2
• MF: C₁₉H₃₈N₂O₃
• MW: 342.516625881195
• CID: 423181
• PubChem ID: 71379724
• Update Time: 2025-04-19

Proline, 5-oxo-, compd. with 1-tetradecanamine (1:1) Chemical and Physical Properties

Names and Identifiers

• Proline, 5-oxo-, compd. with 1-tetradecanamine (1:1)
• (2S)-5-oxopyrrolidine-2-carboxylic acid,tetradecan-1-amine
• (2S)-5-oxopyrrolidine-2-carboxylic acid;tetradecan-1-amine
• DTXSID30802271
• 5-Oxo-L-proline--tetradecan-1-amine (1/1)
• 645388-71-2

• Inchi： 1S/C14H31N.C5H7NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15;7-4-2-1-3(6-4)5(8)9/h2-15H2,1H3;3H,1-2H2,(H,6,7)(H,8,9)/t;3-/m.0/s1
• InChI Key： GJZYPTQKPKNZAG-HVDRVSQOSA-N
• SMILES： O=C1CC[C@@H](C(=O)O)N1.NCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 342.28844
• Monoisotopic Mass: 342.28824308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.42